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Compound of Interest

Compound Name: 1,2-Dibromo-1-chloroethane

Cat. No.: B1216575 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

Navigating the complexities of laboratory safety is paramount, especially when working with

potentially hazardous chemicals like 1,2-Dibromo-1-chloroethane. This guide provides

immediate, essential safety protocols and logistical plans to ensure the well-being of laboratory

personnel and environmental integrity. By adhering to these procedural steps, you can

confidently manage this chemical from acquisition to disposal, reinforcing a culture of safety

and responsibility in your research endeavors.

Personal Protective Equipment (PPE)
When handling 1,2-Dibromo-1-chloroethane, a comprehensive PPE strategy is your first line

of defense. The following table summarizes the required PPE, offering a quick reference for

ensuring complete protection.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

be worn in addition to goggles

when there is a splash hazard.

Protects against splashes and

vapors that can cause serious

eye irritation or damage.

Hand Protection

Viton® or Butyl rubber gloves

are recommended for

prolonged contact. For

incidental splash contact,

nitrile gloves may be used, but

they should be changed

immediately upon

contamination.

1,2-Dibromo-1-chloroethane is

a halogenated hydrocarbon,

which can readily penetrate

many common glove materials.

Viton® and Butyl rubber offer

superior resistance to this

class of chemicals.[1][2][3]

Respiratory Protection

A NIOSH-approved full-face

respirator with organic vapor

cartridges is required if

exposure limits are exceeded

or if working in a poorly

ventilated area.[4][5]

Protects against the inhalation

of toxic vapors. The use of a

respirator must be in

accordance with a

comprehensive respiratory

protection program.

Protective Clothing

A lab coat is mandatory. For

operations with a higher risk of

splashes or exposure,

impervious and flame-resistant

clothing should be worn.[4]

Prevents skin contact with the

chemical. Contaminated

clothing must be removed

immediately and

decontaminated before reuse.

Glove Selection Guidance:

The selection of appropriate gloves is critical. While nitrile gloves are common in laboratory

settings, they offer limited protection against halogenated hydrocarbons and are suitable only

for brief, incidental contact.[6] For any task involving more than accidental splashes, gloves

with a higher chemical resistance are necessary.
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Glove Material
Breakthrough Time for
Halogenated
Hydrocarbons

Recommended Use

Viton® Excellent (> 8 hours)

Recommended for prolonged

or immersive contact with 1,2-

Dibromo-1-chloroethane.[1][2]

[7][8]

Butyl Rubber Excellent (> 8 hours)
A suitable alternative to Viton®

for handling this chemical.[1][3]

Nitrile
Poor to Fair (< 15 minutes for

splash)

For incidental splash

protection only. Must be

replaced immediately upon

contact with the chemical.[6]

Natural Rubber (Latex) Not Recommended
Offers poor resistance to

halogenated hydrocarbons.

Neoprene Fair

May provide limited protection,

but Viton® or Butyl rubber are

preferred.[8]

Note: Breakthrough times are general guidelines and can be affected by factors such as glove

thickness, chemical concentration, and temperature. Always consult the glove manufacturer's

specific chemical resistance data.

Occupational Exposure Limits
While specific occupational exposure limits (OELs) for 1,2-Dibromo-1-chloroethane are not

readily available, the limits for the closely related and well-studied compound, 1,2-

Dibromoethane (Ethylene Dibromide), can be used as a conservative reference.
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Organization Exposure Limit Notes

OSHA (PEL) 20 ppm (8-hour TWA) Permissible Exposure Limit.[9]

30 ppm (Ceiling)
Should not be exceeded at any

time.[9]

50 ppm (5-minute peak in any

3 hours)

NIOSH (REL) 0.045 ppm (8-hour TWA)
Recommended Exposure

Limit.[9]

0.13 ppm (15-minute Ceiling) [9]

ACGIH (TLV)

No TLV assigned. Classified as

A3: Confirmed Animal

Carcinogen with Unknown

Relevance to Humans for

Ethylene Dibromide.[10]

Threshold Limit Value. The A3

classification underscores the

need to minimize exposure.

TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL = Recommended

Exposure Limit; TLV = Threshold Limit Value.

Experimental Protocols: Handling and Disposal
Workflow
Adherence to a strict, methodical workflow is essential for the safe handling and disposal of

1,2-Dibromo-1-chloroethane.

Handling Protocol:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and has been inspected for integrity.

Weighing and Dispensing: Conduct all weighing and dispensing of 1,2-Dibromo-1-
chloroethane within a certified chemical fume hood to minimize inhalation exposure.
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Experimental Use: Keep containers of 1,2-Dibromo-1-chloroethane tightly sealed when not

in use. Perform all experimental procedures involving this chemical within a fume hood.

Decontamination: After handling, decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Protocol:

Waste Segregation: 1,2-Dibromo-1-chloroethane is a halogenated organic compound. It

must be disposed of in a designated "Halogenated Organic Waste" container.[11] Do not mix

with non-halogenated waste, as this significantly increases disposal costs and complexity.

[12]

Container Selection: Use a chemically compatible waste container, preferably glass or a

high-density polyethylene (HDPE) container that is known to be resistant to halogenated

hydrocarbons.[13][14][15] Do not use metal containers, as halogenated solvents can

degrade and form acidic byproducts that corrode metal.

Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list all

constituents, including 1,2-Dibromo-1-chloroethane, and their approximate concentrations.

[16]

Storage: Store the waste container in a designated and properly ventilated satellite

accumulation area, away from incompatible materials. Keep the container sealed when not

in use.[16][17]

Pickup: When the container is nearly full, arrange for its collection by your institution's

Environmental Health and Safety (EHS) department for final disposal via incineration at a

licensed facility.[5]

First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with copious

amounts of soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Workflow for Handling and Disposal of 1,2-Dibromo-
1-chloroethane
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Workflow for Handling and Disposal of 1,2-Dibromo-1-chloroethane

Handling Protocol

Disposal Protocol

Preparation: Don PPE and verify fume hood function

Dispense in fume hood

Experimental use in fume hood

Decontaminate surfaces and equipment Segregate as Halogenated Organic Waste

Generate Waste

Wash hands after removing gloves Use compatible, labeled container (glass or HDPE)

Store in designated satellite accumulation area

Arrange for EHS pickup

Click to download full resolution via product page
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of

1,2-Dibromo-1-chloroethane in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216575#personal-protective-equipment-for-
handling-1-2-dibromo-1-chloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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